Cas no 1805698-87-6 (1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1805698-87-6
• MF: C₁₁H₉Br₂F₃O
• MW: 373.991772413254
• CID: 4972873
• Update Time: 2025-05-24

1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H9Br2F3O/c1-6(17)10(13)8-4-7(5-12)2-3-9(8)11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key： XFMDPBRVVJZCTB-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(CBr)C=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-2-one

1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805698-87-6) is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group, further connected to a substituted phenyl ring. The phenyl ring itself is substituted with a bromomethyl group at the 5-position and a trifluoromethyl group at the 2-position, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of brominated aromatic compounds in the development of advanced materials, particularly in the synthesis of biologically active molecules and high-performance polymers. The presence of both bromine and trifluoromethyl groups in this compound introduces unique electronic and steric properties, which are highly desirable in modern chemical research. For instance, the trifluoromethyl group is known to enhance the stability and lipophilicity of molecules, while the bromine atoms provide reactive sites for further functionalization.

The synthesis of 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-2-one involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Researchers have employed various strategies, including Friedel-Crafts alkylation and Suzuki coupling reactions, to construct the core structure of this compound. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling the large-scale production of this compound for industrial applications.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, such as cancer and infectious diseases. The bromine atoms on the molecule act as leaving groups, facilitating nucleophilic substitutions that are critical in drug design. Additionally, its use in polymer chemistry has been explored, where it contributes to the development of high-strength polymers with tailored mechanical properties.

From an environmental perspective, understanding the fate and toxicity of 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-2-one is essential for its safe handling and disposal. Recent toxicological studies have indicated that while this compound exhibits moderate toxicity in acute exposure scenarios, its long-term effects on ecosystems remain under investigation. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments to ensure sustainable practices in chemical manufacturing.

In conclusion, 1-Bromo-1-(5-(bromomethyl)-2-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805698-87-6) stands out as a key molecule in contemporary organic chemistry due to its versatile structure and wide-ranging applications. Ongoing research continues to uncover new avenues for its utilization, particularly in drug discovery and materials science. As our understanding of this compound deepens, it is expected to play an even more pivotal role in advancing chemical innovation across diverse industries.